Cas no 329201-19-6 (3-(3,4-Dihydroxyphenyl)-9-hydroxy-6-(4-hydroxyphenyl)-2-(2,4,6-trihydroxybenzoyl)-8H-furo[2,3-g][1]benzopyran-8-one; 3'''-Deoxy, 2'',4'''-di-Me ether, 3'-methoxy)

3-(3,4-Dihydroxyphenyl)-9-hydroxy-6-(4-hydroxyphenyl)-2-(2,4,6-trihydroxybenzoyl)-8H-furo[2,3-g][1]benzopyran-8-one; 3'''-Deoxy, 2'',4'''-di-Me ether, 3'-methoxy structure
329201-19-6 structure
Product Name:3-(3,4-Dihydroxyphenyl)-9-hydroxy-6-(4-hydroxyphenyl)-2-(2,4,6-trihydroxybenzoyl)-8H-furo[2,3-g][1]benzopyran-8-one; 3'''-Deoxy, 2'',4'''-di-Me ether, 3'-methoxy
CAS No:329201-19-6
MF:C33H24O11
MW:596.537070274353
CID:6748459
Update Time:2024-03-03

3-(3,4-Dihydroxyphenyl)-9-hydroxy-6-(4-hydroxyphenyl)-2-(2,4,6-trihydroxybenzoyl)-8H-furo[2,3-g][1]benzopyran-8-one; 3'''-Deoxy, 2'',4'''-di-Me ether, 3'-methoxy Chemical and Physical Properties

Names and Identifiers

    • 3-(3,4-Dihydroxyphenyl)-9-hydroxy-6-(4-hydroxyphenyl)-2-(2,4,6-trihydroxybenzoyl)-8H-furo[2,3-g][1]benzopyran-8-one; 3'''-Deoxy, 2'',4'''-di-Me ether, 3'-methoxy
    • Inchi: 1S/C33H24O11/c1-40-18-7-4-15(5-8-18)27-19-13-26-29(22(37)14-23(43-26)16-6-9-20(35)24(10-16)41-2)30(38)32(19)44-33(27)31(39)28-21(36)11-17(34)12-25(28)42-3/h4-14,34-36,38H,1-3H3
    • InChI Key: UASHDODILWBYEM-UHFFFAOYSA-N
    • SMILES: COC1C=CC(C2C3C(=C(C4C(=O)C=C(C5C=C(OC)C(O)=CC=5)OC=4C=3)O)OC=2C(C2C(OC)=CC(O)=CC=2O)=O)=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 44
  • XLogP3: 3.073
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